Cas no 1396767-50-2 (N,N-dimethyl-3-[4-(thiophen-2-yl)piperidine-1-carbonyl]aniline)

• Product Name: N,N-dimethyl-3-[4-(thiophen-2-yl)piperidine-1-carbonyl]aniline
• CAS No: 1396767-50-2
• MF: C₁₈H₂₂N₂OS
• MW: 314.445083141327
• CID: 5754999
• PubChem ID: 71786859
• Update Time: 2023-12-26

N,N-dimethyl-3-[4-(thiophen-2-yl)piperidine-1-carbonyl]aniline Chemical and Physical Properties

Names and Identifiers

• F6184-0083
• 1396767-50-2
• VU0534646-1
• [3-(dimethylamino)phenyl]-(4-thiophen-2-ylpiperidin-1-yl)methanone
• N,N-dimethyl-3-[4-(thiophen-2-yl)piperidine-1-carbonyl]aniline
• AKOS024535670
• (3-(dimethylamino)phenyl)(4-(thiophen-2-yl)piperidin-1-yl)methanone

• Inchi： 1S/C18H22N2OS/c1-19(2)16-6-3-5-15(13-16)18(21)20-10-8-14(9-11-20)17-7-4-12-22-17/h3-7,12-14H,8-11H2,1-2H3
• InChI Key： IEZLHKGLYFOYJX-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(C(C2C=CC=C(C=2)N(C)C)=O)CC1

Computed Properties

• Exact Mass: 314.14528450g/mol
• Monoisotopic Mass: 314.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines